ethyl 4-[4-(4-acetylphenyl)-1-piperazinyl]-1-piperidinecarboxylate

• IUPAC Name: ethyl 4-[4-(4-acetylphenyl)piperazin-1-yl]piperidine-1-carboxylate
• InChI: InChI=1S/C20H29N3O3/c1-3-26-20(25)23-10-8-19(9-11-23)22-14-12-21(13-15-22)18-6-4-17(5-7-18)16(2)24/h4-7,19H,3,8-15H2,1-2H3
• InChI Key: QZLWZECRLBIOOL-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)N1CCC(CC1)N2CCN(CC2)C3=CC=C(C=C3)C(=O)C
• Molecular Formula: C20H29N3O3
• Molecular Weight: 359.5 g/mol

Description

Ethyl 4-[4-(4-acetylphenyl)-1-piperazinyl]-1-piperidinecarboxylate, also known as EAP or EAPP, is a chemical compound that has been extensively studied for its potential applications in the field of medicine and biology.

Scientific Research Applications

Ethyl 4-[4-(4-acetylphenyl)-1-piperazinyl]-1-piperidinecarboxylate has been extensively studied for its potential applications in the field of medicine and biology. It has been shown to have anti-inflammatory, analgesic, and anxiolytic effects, making it a promising candidate for the treatment of various diseases and disorders.

Mechanism of Action

The exact mechanism of action of ethyl 4-[4-(4-acetylphenyl)-1-piperazinyl]-1-piperidinecarboxylate is not fully understood. However, it is believed to act on the central nervous system by modulating the activity of neurotransmitters such as serotonin and dopamine.
Biochemical and Physiological Effects:
ethyl 4-[4-(4-acetylphenyl)-1-piperazinyl]-1-piperidinecarboxylate has been shown to have a range of biochemical and physiological effects. It has been shown to reduce inflammation by inhibiting the production of pro-inflammatory cytokines. It also has analgesic effects by reducing the activity of pain receptors. Additionally, ethyl 4-[4-(4-acetylphenyl)-1-piperazinyl]-1-piperidinecarboxylate has been shown to have anxiolytic effects by modulating the activity of neurotransmitters involved in anxiety.

Advantages and Limitations for Lab Experiments

One of the main advantages of using ethyl 4-[4-(4-acetylphenyl)-1-piperazinyl]-1-piperidinecarboxylate in lab experiments is its well-documented pharmacological profile. This makes it easier to design experiments and interpret results. However, one of the limitations of using ethyl 4-[4-(4-acetylphenyl)-1-piperazinyl]-1-piperidinecarboxylate is its relatively low solubility in water, which can make it difficult to administer in certain experimental setups.

Future Directions

There are several potential future directions for research on ethyl 4-[4-(4-acetylphenyl)-1-piperazinyl]-1-piperidinecarboxylate. One area of interest is the development of new analogs with improved pharmacological properties. Another area of interest is the investigation of the potential use of ethyl 4-[4-(4-acetylphenyl)-1-piperazinyl]-1-piperidinecarboxylate in the treatment of various diseases and disorders, such as chronic pain, anxiety, and depression. Additionally, further research is needed to fully understand the mechanism of action of ethyl 4-[4-(4-acetylphenyl)-1-piperazinyl]-1-piperidinecarboxylate and its effects on the central nervous system.
Conclusion:
In conclusion, ethyl 4-[4-(4-acetylphenyl)-1-piperazinyl]-1-piperidinecarboxylate is a promising compound with a range of potential applications in the field of medicine and biology. Its well-documented pharmacological profile and anti-inflammatory, analgesic, and anxiolytic effects make it a promising candidate for the treatment of various diseases and disorders. Further research is needed to fully understand its mechanism of action and to develop new analogs with improved pharmacological properties.